Cas no 2680730-19-0 (2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid)

• Product Name: 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid
• CAS No: 2680730-19-0
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5647574
• PubChem ID: 165910643
• Update Time: 2025-05-20

2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28282711
• 2-methyl-5-{[(prop-2-en-1-yloxy)carbonyl]amino}bicyclo[2.2.2]octane-2-carboxylic acid
• 2680730-19-0
• 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-3-6-19-13(18)15-11-7-10-5-4-9(11)8-14(10,2)12(16)17/h3,9-11H,1,4-8H2,2H3,(H,15,18)(H,16,17)
• InChI Key： FMSMGJANYPWWIS-UHFFFAOYSA-N
• SMILES： OC(C1(C)CC2CCC1CC2NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo2.2.2octane-2-carboxylic acid

Compound CAS No 2680730-19-0: 2-Methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[2.2.2]octane-2-carboxylic Acid

Compound CAS No 2680730-19-0, also known as 2-methyl-5-{(prop-2-en-1-yloxy)carbonylamino}bicyclo[2.2.2]octane-2-carboxylic acid, is a highly specialized organic compound with a complex structure and unique properties. This compound belongs to the class of bicyclic compounds, which are characterized by their rigid, stable frameworks. The presence of the bicyclo[2.2.2]octane ring system in its structure contributes to its stability and potential for various applications in the fields of pharmacology, materials science, and advanced chemical synthesis.

The bicyclo[2.2.2]octane core of this compound is a well-known structure in organic chemistry, often used as a scaffold for the development of bioactive molecules due to its rigidity and ability to adopt specific conformations. The methyl group at position 2 adds to the steric bulk of the molecule, potentially influencing its reactivity and interactions with other molecules. The {(prop-2-en-1-yloxy)carbonylamino} substituent at position 5 introduces additional functional groups that can participate in various chemical reactions, including hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the potential of compound CAS No 2680730-19-0 in drug discovery, particularly in the development of targeted therapies for complex diseases such as cancer and neurodegenerative disorders. Its unique structure allows for precise molecular interactions with biological targets, making it a promising candidate for further research in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic reactions such as ring-closing metathesis, acylation, and amidation. These methods ensure high yields and excellent control over the stereochemistry of the final product, which is critical for its intended applications.

The carboxylic acid group at position 2 plays a significant role in determining the compound's solubility and reactivity under different conditions. This functional group can be further modified to create derivatives with enhanced properties, such as improved bioavailability or increased stability under physiological conditions.

From an environmental perspective, the synthesis and handling of compound CAS No 2680730-19-0 must adhere to strict safety protocols to minimize any potential risks associated with its production or use. Researchers are actively exploring greener synthetic routes that reduce waste and improve sustainability while maintaining the high quality required for advanced applications.

In conclusion, compound CAS No 2680730-19-0 represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and functional groups make it a valuable tool for advancing research in various scientific disciplines, from pharmacology to materials science.